Cas no 1177815-02-9 (6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride)

• Product Name: 6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• CAS No: 1177815-02-9
• MF: C₂₀H₂₀ClN₃O₂S
• MW: 401.909702301025
• CID: 5820165
• PubChem ID: 16806296
• Update Time: 2025-07-17

6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carboxamide, 4,5,6,7-tetrahydro-6-methyl-2-[(2-naphthalenylcarbonyl)amino]-, hydrochloride (1:1)
• 6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• CHEMBL1393490
• 1177815-02-9
• F0526-1323
• 2-(2-naphthamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 6-methyl-2-(naphthalene-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• AKOS026678162
• MLS001238060
• SMR000805782

• Inchi： 1S/C20H19N3O2S.ClH/c1-23-9-8-15-16(11-23)26-20(17(15)18(21)24)22-19(25)14-7-6-12-4-2-3-5-13(12)10-14;/h2-7,10H,8-9,11H2,1H3,(H2,21,24)(H,22,25);1H
• InChI Key： AUZGCKOTNIYYQP-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(C)CCC1=2)NC(C1C=CC2C=CC=CC=2C=1)=O)(=O)N.Cl

Computed Properties

• Exact Mass: 401.0964758g/mol
• Monoisotopic Mass: 401.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride

Introduction to 6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1177815-02-9)

6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride, with the CAS number 1177815-02-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a thienopyridine core functionalized with a naphthylamido group and a methyl substituent, making it a promising candidate for various pharmacological studies.

The thienopyridine scaffold is well-known for its ability to modulate various biological processes, including antiplatelet activity, anti-inflammatory effects, and anticancer properties. The naphthylamido group, on the other hand, introduces additional complexity and functionality to the molecule, potentially enhancing its binding affinity and selectivity towards specific targets. The presence of the methyl substituent further influences the compound's physicochemical properties and biological activity.

Recent studies have highlighted the potential of 6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. Additionally, preliminary data from in vitro studies suggest that it may have antiproliferative activity against certain cancer cell lines.

In the context of drug development, the hydrochloride salt form of this compound is often preferred due to its improved solubility and stability. This makes it more suitable for formulation into various dosage forms, such as tablets or injectable solutions. The enhanced solubility also facilitates better absorption and bioavailability when administered orally or parenterally.

The synthesis of 6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the thienopyridine core through a series of condensation and cyclization reactions, followed by functionalization with the naphthylamido group and introduction of the methyl substituent. The final step involves converting the free base to its hydrochloride salt form to enhance its pharmaceutical properties.

One of the significant challenges in the development of this compound is optimizing its pharmacokinetic profile to ensure effective delivery to target tissues while minimizing potential side effects. Preclinical studies have shown that 6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. However, further research is needed to fully understand its metabolism and distribution in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride in human subjects. Early-phase trials have demonstrated promising results in terms of safety and tolerability at various dose levels. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in specific disease indications.

In conclusion, 6-methyl-2-(naphthalene-2-amido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS No. 1177815-02-9) represents a promising lead compound with potential applications in anti-inflammatory and anticancer therapies. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.